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Compound of Interest

Compound Name:
4'-Bromo-2'-chloro-2-

hydroxyacetophenone

Cat. No.: B11718325

Get Quote

In the field of medicinal chemistry and synthetic research, precision in identifying and sourcing

chemical intermediates is paramount. This guide addresses the inquiry for 4'-Bromo-2'-chloro-
2-hydroxyacetophenone. An extensive search for this specific substitution pattern did not

yield a registered CAS number or dedicated commercial availability, suggesting it may be a

novel or less-documented compound.

However, the structural motifs embodied by this name—a halogenated hydroxyacetophenone

—are of significant interest in the development of pharmaceutical agents and functional

materials. The precise placement of bromo, chloro, and hydroxyl groups on the acetophenone

scaffold dramatically influences the molecule's reactivity, physicochemical properties, and

biological activity. Therefore, this guide provides a comprehensive technical overview of a

closely related and well-documented isomer, 3'-Bromo-5'-chloro-2'-hydroxyacetophenone

(CAS: 59443-15-1)[1], alongside other relevant analogues. By examining these available

compounds, we can infer the properties and potential synthetic pathways for the requested

molecule, offering a robust framework for researchers and drug development professionals.
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Part 1: Chemical Identity, Structure, and
Physicochemical Properties
The correct identification of isomers is critical. A slight change in a substituent's position on the

aromatic ring can lead to vastly different chemical behaviors. The requested compound, 4'-
Bromo-2'-chloro-2-hydroxyacetophenone, implies a specific arrangement that must be

distinguished from its known isomers.

Molecular Structures of Key Isomers
The diagram below illustrates the structure of the requested compound alongside a

documented isomer to highlight the critical difference in their substitution patterns.

Caption: Molecular structures of the hypothesized 4'-Bromo-2'-chloro-2-
hydroxyacetophenone and the documented isomer, 3'-Bromo-5'-chloro-2'-

hydroxyacetophenone.

Comparative Physicochemical Data
To provide a clear reference for researchers, the following table summarizes the key properties

of relevant, documented isomers and precursors. This data is essential for experimental

design, including reaction stoichiometry, solvent selection, and purification strategies.
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Compound
Name

CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Key Properties

3'-Bromo-5'-

chloro-2'-

hydroxyacetophe

none

59443-15-1[1] C₈H₆BrClO₂ 249.49[1]

Documented

isomer of the

requested

compound.

4'-Bromo-2'-

hydroxyacetophe

none

30186-18-6[2] C₈H₇BrO₂ 215.04[3]

White to yellow

solid; used as a

pharmaceutical

intermediate.[2]

2-Bromo-4'-

chloroacetophen

one

536-38-9[4][5][6] C₈H₆BrClO 233.49[4][6]

Melting point: 93-

96 °C;

Lachrymatory.[6]

4-Bromo-2-

chlorophenol
3964-57-6 C₆H₄BrClO 207.45

A common

precursor in the

synthesis of

more complex

phenols.[7]

Part 2: Synthetic Pathways and Mechanistic
Considerations
The synthesis of substituted hydroxyacetophenones typically involves electrophilic aromatic

substitution reactions, with the Fries rearrangement and Friedel-Crafts acylation being the most

prominent methods. For a molecule like 4'-Bromo-2'-chloro-2-hydroxyacetophenone, a

logical synthetic approach would start from a correspondingly substituted phenol.

Proposed Synthetic Workflow: Friedel-Crafts Acylation
The Friedel-Crafts acylation of a substituted phenol, such as 4-bromo-2-chlorophenol, with an

acylating agent like acetyl chloride or acetic anhydride in the presence of a Lewis acid catalyst

(e.g., aluminum chloride), is a standard method for producing hydroxyacetophenones.[2] The

hydroxyl group is a strong ortho-, para-director. In 4-bromo-2-chlorophenol, the positions ortho
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and para to the hydroxyl group are already occupied by chloro and bromo substituents,

respectively. Therefore, acylation would be directed to the remaining ortho position (C6). To

achieve the requested 2'-hydroxy-4'-bromo-2'-chloroacetophenone, a different starting material,

such as 3-bromo-5-chlorophenol, would be required.

The diagram below outlines a generalized workflow for this type of synthesis.

Substituted Phenol
(e.g., 4-Bromo-2-chlorophenol)

Friedel-Crafts Acylation
Reaction Vessel

Charge

Acylating Agent (Acetyl Chloride)
+ Lewis Acid (AlCl3)

Add
Reaction Quenching

(e.g., Ice/HCl)
Transfer Work-up & Extraction

(e.g., with Ethyl Acetate)
Process Purification

(Column Chromatography)
Isolate Crude Final Product

(Substituted Hydroxyacetophenone)
Isolate Pure

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of hydroxyacetophenones via Friedel-Crafts

acylation.

Experimental Protocol: A Representative Synthesis
The following is a representative, step-by-step methodology adapted from procedures for

similar compounds[2]:

Catalyst Suspension: In a round-bottom flask under a nitrogen atmosphere, suspend

anhydrous aluminum chloride (AlCl₃, 1.5 equivalents) in a suitable inert solvent such as

dichloromethane or nitrobenzene.

Acylating Agent Addition: Cool the suspension in an ice bath (0-5 °C). Slowly add acetyl

chloride (1.2 equivalents) dropwise to form the acylium ion complex.

Substrate Addition: Dissolve the starting phenol (e.g., 4-bromo-2-chlorophenol, 1.0

equivalent) in the same solvent and add it slowly to the reaction mixture, maintaining the low

temperature.
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Reaction Progression: After the addition is complete, allow the reaction to warm to room

temperature and stir for several hours, monitoring the progress by Thin Layer

Chromatography (TLC).

Quenching and Work-up: Carefully pour the reaction mixture into a beaker of crushed ice

and concentrated hydrochloric acid to decompose the aluminum complex.

Extraction: Transfer the mixture to a separatory funnel and extract the organic layer. Wash

the organic phase sequentially with water and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. The resulting crude product can be purified by column

chromatography on silica gel to yield the pure hydroxyacetophenone derivative.

Causality in Experimental Design: The use of a strong Lewis acid like AlCl₃ is crucial for

activating the acetyl chloride to generate the electrophilic acylium ion. The reaction is

conducted at low temperatures initially to control the exothermic reaction and prevent side

product formation. The aqueous acid work-up is essential to hydrolyze the aluminum-

phenoxide complex and liberate the hydroxyl group of the product.

Part 3: Applications in Drug Discovery and Materials
Science
Halogenated acetophenones are valuable building blocks in organic synthesis, particularly for

pharmaceuticals. The presence of halogen atoms provides several advantages:

Modulation of Electronic Properties: Halogens are electron-withdrawing, which can influence

the acidity of the phenolic proton and the reactivity of the ketone.

Metabolic Stability: The introduction of chlorine and bromine can block sites of metabolic

oxidation, increasing the in vivo half-life of a drug candidate.

Reactivity Handles: The aryl halides can serve as handles for further functionalization

through cross-coupling reactions (e.g., Suzuki, Heck), allowing for the construction of more

complex molecular architectures.
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Compounds based on the 4-bromo-2-chlorophenyl scaffold have shown significant in vitro

inhibitory effects against Plasmodium falciparum, the parasite responsible for malaria.[7]

Furthermore, the broader class of 4-hydroxyacetophenone derivatives is widely used in

cosmetics for its antioxidant and anti-inflammatory properties and as a key intermediate in

pharmaceutical manufacturing.[8] Schiff base derivatives of 4-hydroxyacetophenone have also

been investigated as potent inhibitors of acetylcholinesterase and butyrylcholinesterase,

enzymes relevant to Alzheimer's disease.[9]

Conclusion
While 4'-Bromo-2'-chloro-2-hydroxyacetophenone is not a readily available chemical, this

guide provides a comprehensive framework for its understanding through the lens of its

documented isomers and precursors. The synthetic methodologies, physicochemical data of

related compounds, and the established importance of this structural class in medicinal

chemistry offer a solid foundation for any research endeavor aiming to synthesize or utilize this

specific molecule. The principles of electrophilic substitution and the strategic use of

halogenated intermediates remain central to the design of novel therapeutics, making the

exploration of such compounds a valuable pursuit for drug development professionals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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